Cas no 680217-67-8 (4-[4-(tert-butyl)phenyl]-5-mercapto-2,4-dihydro-3h-1,2,4-triazol-3-one)

• Product Name: 4-[4-(tert-butyl)phenyl]-5-mercapto-2,4-dihydro-3h-1,2,4-triazol-3-one
• CAS No: 680217-67-8
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 968324
• PubChem ID: 2800473
• Update Time: 2025-04-19

4-[4-(tert-butyl)phenyl]-5-mercapto-2,4-dihydro-3h-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[4-(tert-butyl)phenyl]-5-mercapto-2,4-dihydro-3h-1,2,4-triazol-3-one
• 4-(4-tert-butylphenyl)-5-sulfanylidene-1,2,4-triazolidin-3-one
• 680217-67-8
• SCHEMBL8178131
• 4-(4-(tert-Butyl)phenyl)-3-mercapto-1H-1,2,4-triazol-5(4H)-one
• DTXSID50384165
• AKOS009157648

• Inchi： 1S/C12H15N3OS/c1-12(2,3)8-4-6-9(7-5-8)15-10(16)13-14-11(15)17/h4-7H,1-3H3,(H,13,16)(H,14,17)
• InChI Key： WXCSEBGXQSTJAK-UHFFFAOYSA-N
• SMILES： S=C1NNC(N1C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 249.09358328g/mol
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.5Ų